Cas no 4153-06-4 (Benzenesulfenyl chloride, 4-chloro-2-nitro-)
4153-06-4 structure
Product Name:Benzenesulfenyl chloride, 4-chloro-2-nitro-
CAS No:4153-06-4
MF:C6H3Cl2NO2S
MW:224.064518213272
CID:1516144
PubChem ID:10443590
Update Time:2025-04-21
Benzenesulfenyl chloride, 4-chloro-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfenyl chloride, 4-chloro-2-nitro-
- 4-chloro-2-nitrobenzene sulfenyl chloride
- SCHEMBL11603010
- 4153-06-4
- 4-chloro-2-nitrobenzenesulfenyl chloride
- 2-nitro-4-chlorophenylsulfenyl chloride
- DTXSID30440011
- ZJYRTZGGVYCECG-UHFFFAOYSA-N
-
- Inchi: 1S/C6H3Cl2NO2S/c7-4-1-2-6(12-8)5(3-4)9(10)11/h1-3H
- InChI Key: ZJYRTZGGVYCECG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])SCl
Computed Properties
- Exact Mass: 222.92629
- Monoisotopic Mass: 222.9261549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 43.14
Benzenesulfenyl chloride, 4-chloro-2-nitro- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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